Cas no 19796-49-7 (4-amino-6-phenylpyrimidine-5-carbonitrile)

4-amino-6-phenylpyrimidine-5-carbonitrile structure
19796-49-7 structure
Product Name:4-amino-6-phenylpyrimidine-5-carbonitrile
CAS No:19796-49-7
MF:C11H8N4
MW:196.20802116394
CID:1388967
PubChem ID:824617
Update Time:2025-04-20

4-amino-6-phenylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-amino-6-phenylpyrimidine-5-carbonitrile
    • BJYABIWEHPPBMS-UHFFFAOYSA-
    • 4-amino-6-phenyl-pyrimidine-5-carbonitrile
    • AC1LGNYK
    • HC210440
    • S03-0297
    • 4-amino-5-cyano-6-phenylpyrimidine
    • 4-Amino-5-cyan-6-phenylpyrimidin
    • 4-amino-6-phenyl-5-pyrimidinecarbonitrile
    • C11H8N4
    • c12-6-9-10(14-7-15-11(9)13)8-4-2-1-3-5-8
    • h1-5,7H,(H2,13,14,15)
    • DTXSID60356454
    • InChI=1/C11H8N4/c12-6-9-10(14-7-15-11(9)13)8-4-2-1-3-5-8/h1-5,7H,(H2,13,14,15)
    • AKOS015916813
    • 19796-49-7
    • Inchi: 1S/C11H8N4/c12-6-9-10(14-7-15-11(9)13)8-4-2-1-3-5-8/h1-5,7H,(H2,13,14,15)
    • InChI Key: BJYABIWEHPPBMS-UHFFFAOYSA-N
    • SMILES: N1C=NC(=C(C#N)C=1C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 196.074896272g/mol
  • Monoisotopic Mass: 196.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 75.6Ų

4-amino-6-phenylpyrimidine-5-carbonitrile Related Literature

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